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Compound of Interest

Compound Name: Nitenpyram-d3
Cat. No.: B15561043
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and toxicological profile of Nitenpyram-d3. Given that Nitenpyram-d3 is an
isotopically labeled version of Nitenpyram, its safety profile is extrapolated from the non-labeled
parent compound. This document synthesizes available data to ensure safe handling and
informed use in a research and development setting.

Nitenpyram-d3 Safety Data Summary

The safety information for Nitenpyram-d3 is primarily derived from the Safety Data Sheet
(SDS) of Nitenpyram. Nitenpyram is classified under the Globally Harmonized System (GHS)
with specific hazard statements.

Table 1: GHS Classification for Nitenpyram[1][2]
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Hazard Class Category Hazard Statement
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
Skin irritation Category 2 H315: Causes skin irritation

Co H319: Causes serious eye
Eye irritation Category 2A

irritation
Specific target organ toxicity, H335: May cause respiratory
i Category 3 o
Single exposure irritation
Hazardous to the aquatic ] o
) Category 1 H400: Very toxic to aquatic life
environment, acute hazard
Hazardous to the aquatic H410: Very toxic to aquatic life
) Category 1 ] ]
environment, long-term hazard with long lasting effects

Handling and Storage Precautions

Proper handling and storage are crucial to minimize exposure and ensure the integrity of
Nitenpyram-d3.

General Handling:

Avoid direct contact with skin and eyes.[3]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

Wash hands and face thoroughly after handling.[2][3]

Do not eat, drink, or smoke when using this product.[2][3]

Use only outdoors or in a well-ventilated area.[2][3]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]
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o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Cover all skin
areas.[3]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3]

Storage:

Keep container tightly closed.[3]

Store in a well-ventilated, secure area out of reach of children and domestic animals.[3]

Store locked up.

Do not store with food, beverages, or tobacco products.[3]

First Aid Measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[31[4]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[2][3]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.[2][3][5]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][3]

[5]

Quantitative Toxicological Data

The following table summarizes the available acute toxicity data for Nitenpyram. It is important
to note that these values are for the non-deuterated form and should be used as a close
approximation for Nitenpyram-d3.

Table 2: Acute Toxicity of Nitenpyram
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Test Species Route Value Reference

LD50 Rat (male) Oral 1680 mg/kg 31516171

LD50 Rat (female) Oral 1575 mg/kg 3115116171
Rat

LD50 Dermal >2000 mg/kg [51[7]
(male/female)

LC50 Rat Inhalation 5.8 mg/L (4 h) [8]

L ) Non-irritating to
Skin Irritation Rabbit Dermal ) S [3]
slightly irritating

Eye Irritation Rabbit Ocular Slightly irritating [3]

Mechanism of Action: Neonicotinoid Insecticide

Nitenpyram is a neonicotinoid insecticide.[6] Its mode of action is as an agonist at the nicotinic
acetylcholine receptors (nAChRS) in the central nervous system of insects. This binding is
irreversible and leads to the blockage of neural signaling, resulting in paralysis and death of the
insect.[6] Nitenpyram is highly selective for insect NAChRs over vertebrate receptors.[6]

Insect Synapse Physiological Effect

Continuous Stimulation
lon Channel Blockage; q
Nicotinic Acetylcholine Postsynaptic Neuron Paralysis Death
Receptor (NAChR)

Nitenpyram-d3

Click to download full resolution via product page

Nitenpyram's agonistic action on insect nAChRs.

Experimental Protocols for Safety Assessment

The following are summaries of standardized OECD guidelines for toxicological testing, which
are the basis for the data presented in this guide.
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Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is used to determine the acute oral toxicity of a substance. It involves a stepwise
procedure with a small number of animals per step.

Prepare Nitenpyram-d3
in appropriate vehicle

:

Acclimatize and fast
(e.g., female rats)

:

Administer single oral dose
to a group of 3 animals

l A

Observe for 14 days
(mortality, clinical signs)

Endpoint determination based on
number of mortalities

More daja needed

Proceed to next step

SUEp ENe] SRS (lower or higher dose)

Click to download full resolution via product page
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Workflow for OECD Guideline 423 (Acute Oral Toxicity).

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This test evaluates the potential of a substance to cause irritation or corrosion to the skin.
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Prepare test animal
(e.q., albino rabbit)

'

Apply 0.5g of Nitenpyram-d3
to a small patch of skin

'

Cover with gauze patch
for 4 hours

'

Remove patch and
clean the skin

'

Observe for up to 14 days

'

Score for erythema and edema
at 1, 24, 48, and 72 hours

Classify based on severity
and reversibility of skin reactions

End of Test

Click to download full resolution via product page

Workflow for OECD Guideline 404 (Acute Dermal Irritation).
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Acute Eye Irritation/Corrosion - OECD Guideline 405

This guideline is used to assess the potential of a substance to cause irritation or corrosion to
the eyes.

Prepare test animal
(e.g., albino rabbit)

:

Instill 0.1g of Nitenpyram-d3
into the conjunctival sac of one eye

:

Observe for up to 21 days

:

Score for corneal opacity, iritis,
conjunctival redness, and chemosis
at 1, 24, 48, and 72 hours

Classify based on severity
and reversibility of eye lesions

End of Test

Click to download full resolution via product page

Workflow for OECD Guideline 405 (Acute Eye Irritation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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